Cas no 10029-09-1 (1,4-Bis(aminomethyl)cyclohexane)

• Product name: 1,4-Bis(aminomethyl)cyclohexane
• CAS No: 10029-09-1
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD20617651
• CID: 229844
• PubChem ID: 354333262

1,4-Bis(aminomethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedimethanamine,cis-
• cis-1,4-Bis(aminomethyl)cyclohexane
• [4-(aminomethyl)cyclohexyl]methanamine
• C,C'-cyclohexane-1,4-diyl-bis-methylamine
• cis-1,4-cyclohexanedimethanamine
• cis-1,4-Di(aminomethyl)cyclohexane
• cis-cyclohexane-1,4-diyldimethanamine
• cis-Hexahydro-p-xylylenediamine
• 1,4-Bis(aminomethyl)cyclohexane
• 1,4-Cyclohexanedimethanamine
• trans-1,4-Bis(aminomethyl)cyclohexane
• Bamch
• Cyclohexane-1,4-diyldimethanamine
• 1,4-Cyclohexanebis(methylamine)
• Cyclohex-1,4-ylenebis(methylamine)
• trans-1,4-cyclohexanedimethanamine
• Hexahydro-p-xylylenediamine
• CYCLOHEXANE, 1,4-BIS(AMINOMETHYL)-
• 1,4-Di(aminomethyl)cyclohexane
• OXIKYYJDTWKERT-ZKCHVHJHSA-N
• OXI
• EINECS 219-840-6
• Cyclohexane-1alpha,4beta-bis(methanamine)
• BP-13457
• 10029-07-9
• SCHEMBL48375
• NSC-71997
• MFCD00039463
• J-016021
• trans-1,4-Di(aminomethyl)cyclohexane
• FT-0606788
• 1,4-bis-aminomethylcyclohexane
• 1,4-Cyclohexylenebis(methylamine)
• FT-0746025
• DTXSID4062511
• A817882
• EN300-2994142
• 1,4-bisaminomethlycyclohexane
• NSC-71995
• F14924
• SB30038
• NS00019888
• cis-1,4-Cyclohexanebis(methylamine)
• 1,4-Cyclohexanedimethylamine, trans-
• 1,4-Cyclohexanebis(methylamine), cis-
• 1.4-Cyclohexane-bis(methylamine)
• J-500354
• 1-[(1R,4R)-4-(AMINOMETHYL)CYCLOHEXYL]METHANAMINE
• MFCD20037427
• 1,4-cyclohexane-bis(methylamine)
• OXIKYYJDTWKERT-OCAPTIKFSA-N
• B5146
• SCHEMBL13211924
• 10029-09-1
• NSC71995
• 1,4-Cyclohexanedimethanamine, cis-
• T70001
• 1-[(1S,4S)-4-(AMINOMETHYL)CYCLOHEXYL]METHANAMINE
• CS-0439605
• (1R,4R)-cyclohexane-1,4-diyldimethanamine
• ((1R,4r)-cyclohexane-1,4-diyl)dimethanamine
• BS-43837
• SCHEMBL1703765
• 1alpha,4alpha-Cyclohexanebis(methanamine)
• MFCD20617651
• DTXSID501302155
• 4-Aminomethyl-cyclohexylmethyl-amine
• [4-(Aminomethyl)cyclohexyl]methylamine, trans
• CS-0128816
• AKOS006342382
• [4-(Aminomethyl)cyclohexyl]methylamine, (Z)-
• [(1r,4r)-4-(aminomethyl)cyclohexyl]methanamine
• p-Bis(aminomethyl)cyclohexane
• trans-1, 4cyclohexane-bis(methylamine)
• 1,4-Cyclohexanedimethylamine
• cis-4-Aminomethylcyclohexylmethylamine
• [4-(Aminomethyl)cyclohexyl]methylamine
• trans-Hexahydro-p-xylylenediamine
• DTXSID101298049
• Cyclohexane-1alpha,4alpha-bis(methanamine)
• NSC71997
• SB30037
• 1,4-Cyclohexanedimethanamine, trans-
• SCHEMBL432248
• T70002
• 1,4-bis-(aminomethyl)-cyclohexane
• cis-1,4-Cyclohexylenebis(methylamine)
• trans-1,4-Cyclohexanebis(methylamine)
• CS-0439581
• BS-27717
• [4-(Aminomethyl)cyclohexyl]methylamine #
• 1,4-Cyclohexanebis(methylamine), trans-
• AI3-26964
• 2549-93-1
• AKOS006342381
• BP-30062
• 1-[4-(aminomethyl)cyclohexyl]methanamine
• Cyclohexane-1alpha,4beta-di(methaneamine)
• AKOS009158487
• 1,4-Cyclohexanebis(methylamine), cis + trans
• 1alpha,4beta-Cyclohexanebis(methanamine)
• B1083
• B5147
• ((1S,4s)-cyclohexane-1,4-diyl)dimethanamine
• DB-058342
• DB-046713
• DB-264643

• MDL： MFCD20617651
• Inchi： 1S/C8H18N2/c9-5-7-1-2-8(6-10)4-3-7/h7-8H,1-6,9-10H2
• InChI Key： OXIKYYJDTWKERT-UHFFFAOYSA-N
• SMILES： N([H])([H])C([H])([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])N([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 142.14700
• Monoisotopic Mass: 142.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 0.1

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: -9°C(lit.)
• Boiling Point: 76°C/0.9mmHg(lit.)
• Flash Point: 119.7±20.4 °C
• Refractive Index: 1.4940-1.4980
• PSA: 52.04000
• LogP: 2.11080
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

1,4-Bis(aminomethyl)cyclohexane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H302-H311-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：2922
• Safety Instruction： H302+H311+H314
• HazardClass：8/6.1
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：II

1,4-Bis(aminomethyl)cyclohexane Customs Data

• HS CODE：2921300090
• Customs Data：

  China Customs Code:

  2921300090

  Overview:

  2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1,4-Bis(aminomethyl)cyclohexane

Introduction to 1,4-Bis(aminomethyl)cyclohexane (CAS No. 10029-09-1)

The compound 1,4-Bis(aminomethyl)cyclohexane, also known by its CAS number 10029-09-1, is a versatile and important chemical in various industrial and scientific applications. This compound is a cyclohexane derivative with two aminoethyl groups attached at the 1 and 4 positions of the cyclohexane ring. Its structure allows for a wide range of reactivity and functionality, making it a valuable intermediate in organic synthesis.

Recent advancements in the field of organic chemistry have highlighted the potential of 1,4-Bis(aminomethyl)cyclohexane in the development of novel materials and pharmaceuticals. Researchers have explored its role in the synthesis of high-performance polymers, where its unique properties contribute to enhanced mechanical and thermal stability. Additionally, its application in drug delivery systems has shown promise due to its ability to form stable complexes with various bioactive molecules.

The synthesis of 1,4-Bis(aminomethyl)cyclohexane typically involves multi-step processes that include ring-opening reactions and subsequent functionalization. One of the most efficient methods involves the reaction of cyclohexene with ammonia under specific catalytic conditions, followed by hydrogenation to achieve the desired product. This method has been optimized in recent studies to improve yield and reduce production costs.

One of the key features of 1,4-Bis(aminomethyl)cyclohexane is its ability to act as a chelating agent. This property has been extensively studied in coordination chemistry, where it forms stable complexes with transition metals. These complexes have found applications in catalysis, particularly in asymmetric catalysis, where they serve as ligands for enantioselective reactions. Recent research has demonstrated their effectiveness in synthesizing chiral pharmaceutical intermediates with high enantiomeric excess.

In terms of physical properties, 1,4-Bis(aminomethyl)cyclohexane is a colorless liquid with a boiling point around 75°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound is also relatively stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

The demand for 1,4-Bis(aminomethyl)cyclohexane has grown significantly due to its increasing use in specialty chemicals and advanced materials. Its role as an intermediate in the production of polyamides and polyurethanes has been particularly notable. Recent studies have focused on improving the scalability of its synthesis to meet the rising industrial demand while maintaining environmental sustainability.

Another area where 1,4-Bis(aminomethyl)cyclohexane has shown potential is in the field of nanotechnology. Its ability to form self-assembled monolayers on various substrates has been explored for applications in sensor technology and surface modification. Researchers have reported that these monolayers exhibit excellent stability and reproducibility, making them ideal for use in high-tech applications.

In conclusion, 1,4-Bis(aminomethyl)cyclohexane (CAS No. 10029-09-1) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical properties and versatility make it an essential building block in organic synthesis. With ongoing research focusing on optimizing its synthesis and exploring new applications, this compound is poised to play an even more significant role in the development of innovative materials and technologies.